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Abstract

Guaietolin, with the IUPAC name 3-(2-ethoxyphenoxy)propane-1,2-diol, is a chemical
compound with potential therapeutic applications stemming from its antioxidant and anti-
inflammatory properties. This technical guide provides a detailed overview of the known
physical and chemical properties of Guaietolin, outlines experimental protocols for their
determination, and explores its mechanistic pathways. Due to the limited availability of specific
experimental data for Guaietolin, this guide combines verified information from chemical
databases with generalized experimental methodologies and representative data to provide a
comprehensive resource for research and development.

Chemical and Physical Properties

Guaietolin is a racemic mixture, and its properties are summarized below. While experimental
data for some properties are not readily available in the literature, computed values from
reliable databases provide valuable estimates.

Table 1: Physical and Chemical Properties of Guaietolin
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Property Value Source

3-(2-ethoxyphenoxy)propane-

IUPAC Name 1 2-diol PubChem[1]
Synonyms Guaietoline, Guethural PubChem[1]
CAS Number 63834-83-3 PubChem[1]
Molecular Formula C11H1604 PubChem[1]
Molecular Weight 212.24 g/mol PubChem[1]
Monoisotopic Mass 212.10485899 Da PubChem[1][2][3]
Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Not available

XLogP3 1.8 PubChem[1][3]
Hydrogen Bond Donor Count 2 PubChem[1][3]
Hydrogen Bond Acceptor

Count 4 PubChem[1][3]
Rotatable Bond Count 6 PubChem[1][3]

Spectroscopic Data (Predicted)

While experimental spectroscopic data for Guaietolin is not widely published, predicted mass
spectrometry data can be informative for its identification.

Table 2: Predicted Mass Spectrometry Data for
Guaietolin
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Adduct mlz

[M+H]* 213.11214
[M+Na]* 235.09408
[M-H]- 211.09758
[M+NHa4]* 230.13868
[M+K]* 251.06802
[M+H-H20]* 195.10212

(Data sourced from PubChemLite)[2]

Experimental Protocols

The following sections detail generalized experimental protocols for determining the key
physical and chemical properties of a solid organic compound like Guaietolin.

Determination of Melting Point

The melting point of a solid is a critical indicator of its purity.[4][5] A sharp melting range
typically signifies a pure compound, while impurities tend to lower and broaden the melting
range.[4][6]

Methodology:

o Sample Preparation: A small amount of finely powdered, dry Guaietolin is packed into a
capillary tube to a height of about 3 mm.[7]

e Apparatus: A melting point apparatus (e.g., Mel-Temp or Fisher-Johns) is used.[7]
e Procedure:
o The capillary tube is placed in the heating block of the apparatus.[4]

o The sample is heated rapidly to a temperature approximately 10-15°C below the expected
melting point.
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o The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.[6]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire solid has liquefied is recorded as the end of the
melting range.[4]

o Purity Check: For an unknown sample suspected to be Guaietolin, a mixed melting point
determination can be performed. A 50:50 mixture of the unknown and a pure sample of
Guaietolin is prepared. If the melting point of the mixture is sharp and close to that of pure
Guaietolin, the unknown is likely Guaietolin. A depressed and broadened melting range
would indicate the samples are different.[6]

Click to download full resolution via product page

Workflow for Melting Point Determination.

Determination of Boiling Point

For liquid compounds or those that can be safely melted, the boiling point is another important
physical constant.

Methodology:

o Apparatus: A simple distillation apparatus or a Thiele tube setup can be used for micro-scale
determination.[8][9]

e Procedure (Thiele Tube Method):

o A small amount of liquid Guaietolin is placed in a small test tube.
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[e]

A capillary tube, sealed at one end, is placed inverted into the test tube.

o

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point 0il.[8]

o

As the oil is heated, a stream of bubbles will emerge from the capillary tube.

[¢]

Heating is discontinued, and the temperature at which the liquid just begins to be drawn
back into the capillary tube is recorded as the boiling point.[8][10]

Sample Preparation Measurement Analysis

Record temperature when liquid enters capillary. Determine boiling point

Preparation Equilibration Analysis

Add excess Guaietolin to solvent |—>| Seal flask |»H Agitate at constant temperature (24-48h) mamm g Separate solid and liquid Analyze supernatant (UV-Vis/HPLC) Quantify concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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